5-chloro-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is an organic compound . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The linear formula of this compound is C15H14ClNO3 . It has a molecular weight of 291.737 . The structure includes a benzamide group, which is a common feature in many pharmaceuticals .Physical And Chemical Properties Analysis
This compound has a molecular weight of 291.737 . Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Anti-inflammatory and Analgesic Agents
5-chloro-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide and its derivatives have been synthesized and studied for their anti-inflammatory and analgesic properties. These compounds, synthesized from visnagenone–ethylacetate or khellinone–ethylacetate, exhibit significant inhibitory activity on cyclooxygenase-1/2 (COX-1/2) and demonstrate analgesic and anti-inflammatory activities. This highlights their potential as therapeutic agents in managing pain and inflammation (Abu‐Hashem et al., 2020).
Antimicrobial Agents
Derivatives of 5-chloro-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide have been developed and evaluated for their antimicrobial properties. For instance, the synthesis of formazans from Mannich base of related compounds has shown moderate antimicrobial activity against various bacterial and fungal strains (Sah et al., 2014).
Neuroleptic Activity
Some benzamides derivatives, closely related to 5-chloro-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide, have been synthesized and evaluated for their neuroleptic activity. These compounds have demonstrated significant inhibitory effects on apomorphine-induced stereotyped behavior in rats, suggesting their potential use in the treatment of psychosis (Iwanami et al., 1981).
Antiviral Activity
Derivatives of this compound have been synthesized and tested for their antiviral activities. Some of these derivatives have shown remarkable activity against avian influenza virus (H5N1), indicating their potential as antiviral agents (Hebishy et al., 2020).
Bioanalytical Method Development
Studies have been conducted to develop and validate new bioanalytical methods for quantifying the concentration of related compounds in biological matrices, such as mouse plasma and whole blood. This is crucial for pharmacokinetic evaluation and further drug development (Zalavadia, 2016).
properties
IUPAC Name |
5-chloro-2-methoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O4/c1-28-16-6-3-14(4-7-16)18-8-10-20(26)25(24-18)12-11-23-21(27)17-13-15(22)5-9-19(17)29-2/h3-10,13H,11-12H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYKLISGRMMOJCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-2-methoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.